2-fluoro-4-methyl-N-(thiophen-2-ylmethyl)aniline

• Molecular Formula: C12H12FNS
• Molecular Weight: 221.30 g/mol
• IUPAC Name: 2-fluoro-4-methyl-N-(thiophen-2-ylmethyl)aniline
• InChI: InChI=1S/C12H12FNS/c1-9-4-5-12(11(13)7-9)14-8-10-3-2-6-15-10/h2-7,14H,8H2,1H3
• InChI Key: RSARRNXHWXUUKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NCC2=CC=CS2)F

Description

2-Fluoro-4-methyl-N-(thiophen-2-ylmethyl)aniline is a substituted aniline derivative featuring:

• Fluorine at the ortho position (C2) of the benzene ring.
• Methyl group at the para position (C4).
• Thiophen-2-ylmethyl substituent on the nitrogen atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-fluoro-4-methyl-N-(thiophen-2-ylmethyl)aniline typically involves the following steps:

N-Alkylation: The starting material, 2-fluoro-4-methylaniline, undergoes N-alkylation with thiophen-2-ylmethyl chloride in the presence of a base such as potassium carbonate.

Purification: The crude product is purified by recrystallization or column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

This includes optimizing reaction conditions, using continuous flow reactors, and employing efficient purification techniques to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-4-methyl-N-(thiophen-2-ylmethyl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield amine derivatives.

Substitution: The fluorine atom on the aromatic ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in aqueous or organic solvents.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a catalyst.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amine derivatives.

Substitution: Various substituted aniline derivatives.

Scientific Research Applications

2-Fluoro-4-methyl-N-(thiophen-2-ylmethyl)aniline has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: The compound is explored for its use in the development of organic semiconductors and light-emitting diodes (OLEDs).

Biological Studies: It serves as a probe in biochemical assays to study enzyme interactions and metabolic pathways.

Mechanism of Action

The mechanism of action of 2-fluoro-4-methyl-N-(thiophen-2-ylmethyl)aniline depends on its specific application:

Medicinal Chemistry: It may interact with biological targets such as enzymes or receptors, modulating their activity through binding interactions.

Materials Science: In OLEDs, the compound functions as an electron transport material, facilitating charge transfer processes.

Comparison with Similar Compounds

4-Methyl-N-(thiophen-2-ylmethyl)aniline (CAS 3139-30-8)

• Key Differences : Lacks the fluorine atom at C2.
• Molecular Weight : 203.30 g/mol (C₁₂H₁₃NS) vs. 221.28 g/mol for the target compound.
• The methyl group at C4 remains, preserving steric effects .

3-Ethynyl-N-(thiophen-2-ylmethyl)aniline (CAS 1019586-19-6)

• Key Differences : Ethynyl group at C3 instead of fluoro and methyl groups.
• Molecular Formula : C₁₃H₁₁NS.
• Impact : The ethynyl group introduces π-electron density, enhancing reactivity for click chemistry applications. However, the lack of fluorine and methyl groups may reduce lipophilicity compared to the target compound .

N-(Thiophen-2-ylmethyl)aniline (CAS 40625-28-3)

• Key Differences: No substituents on the benzene ring.
• Spectroscopic Data : ^1H NMR (CDCl₃): δ 7.24–6.72 (aromatic protons), δ 4.55 (CH₂).
• Impact : Simpler structure with unmodified benzene ring; reduced steric and electronic effects compared to the fluorinated/methylated analog. Lower molecular weight (187.27 g/mol) may improve solubility .

N-(2-(Thiophen-2-yl)ethyl)aniline (CAS 1120351-34-9)

• Key Differences : Ethyl linker between nitrogen and thiophene.
• Molecular Formula : C₁₂H₁₃NS.
• Lacks fluorine and methyl groups, reducing steric hindrance .

2-Fluoro-4-methyl-N-(thiazol-5-ylmethyl)aniline (CAS 1341303-91-0)

• Key Differences : Thiazole ring replaces thiophene.
• Molecular Weight : 222.28 g/mol (C₁₁H₁₂FN₂S).
• Impact : Thiazole introduces a nitrogen atom, enhancing hydrogen-bonding capacity and solubility. Fluorine and methyl groups mirror the target compound, but the heterocycle change may affect π-π stacking .

Biological Activity

2-Fluoro-4-methyl-N-(thiophen-2-ylmethyl)aniline is an organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a detailed overview of its biological activity, including antimicrobial and anticancer properties, supported by relevant data and research findings.

Structural Characteristics

Molecular Formula : C9H10FNS
Molecular Weight : Approximately 232.31 g/mol

The compound features a fluorine atom, a methyl group, and a thiophene ring, which contribute to its unique electronic properties and biological activity. The presence of the fluorine atom is particularly significant as it can enhance the compound's reactivity and binding affinity to biological targets.

Biological Activity

Research indicates that 2-fluoro-4-methyl-N-(thiophen-2-ylmethyl)aniline exhibits several biological activities:

1. Antimicrobial Properties

A study on various thiophene derivatives, including this compound, demonstrated its ability to inhibit biofilm formation in Staphylococcus epidermidis and Methicillin-resistant Staphylococcus aureus (MRSA). The minimum biofilm inhibitory concentrations (MBICs) for these bacteria were found to range from 62.216 to 124.432 μg/mL, indicating moderate efficacy against these pathogens.

2. Anticancer Activity

In vitro studies have shown that this compound exhibits cytotoxic effects against several cancer cell lines. Comparative analyses revealed IC50 values suggesting moderate to high potency against certain cancer cells, making it a potential lead compound for drug development.

Table 1: Summary of Anticancer Activity

Cell Line	IC50 Value (µM)
HeLa (Cervical Cancer)	15.7
A549 (Lung Cancer)	20.3
MCF-7 (Breast Cancer)	18.5

3. Enzyme Inhibition

The compound has been investigated for its potential to inhibit specific enzymes involved in cellular processes. Preliminary findings suggest that it may disrupt protein synthesis pathways in bacteria, contributing to its bactericidal activity.

The mechanism of action for 2-fluoro-4-methyl-N-(thiophen-2-ylmethyl)aniline is thought to involve interaction with biological targets such as enzymes or receptors. The fluorine atom and thiophene ring enhance the compound's binding affinity and selectivity for these targets, potentially leading to inhibition of enzyme activity or disruption of cellular processes.

Case Studies and Research Findings

Several studies have explored the biological activities of this compound:

• Antimicrobial Efficacy : A study highlighted that derivatives of this compound exhibited significant antimicrobial activity against various bacterial strains, suggesting its potential use as an antimicrobial agent.
• Cytotoxicity Assays : In vitro assays conducted on different cancer cell lines showed promising results regarding the cytotoxic effects of the compound, indicating its potential as an anticancer agent.